4-(Dodecylamino)Phenol

• CAS No.: 25848-37-7
• Product Name: 4-(Dodecylamino)Phenol
• Molecular Formula: C18H31NO
• Molecular Weight: 277.4 g/mol
• IUPAC Name: 4-(dodecylamino)phenol
• Standard InChI: InChI=1S/C18H31NO/c1-2-3-4-5-6-7-8-9-10-11-16-19-17-12-14-18(20)15-13-17/h12-15,19-20H,2-11,16H2,1H3
• Standard InChIKey: UFCRKZJPBDDMSF-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCNC1=CC=C(C=C1)O
• Canonical SMILES: CCCCCCCCCCCCNC1=CC=C(C=C1)O
• Appearance: Solid powder
• Description: p-DDAP is an anti-invasive agent. It acts by significantly suppressing cell invasion, and the activity and mRNA expression of matrix metalloproteinase-9 (MMP-9).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: p-DDAP; pDDAP; p DDAP; p-Dodecylaminophenol
• Reference: 1: Takahashi N, Koyama S, Hasegawa S, Yamasaki M, Imai M. Anticancer efficacy of p-dodecylaminophenol against high-risk and refractory neuroblastoma cells in vitro and in vivo. Bioorg Med Chem Lett. 2017 Oct 15;27(20):4664-4672. doi: 10.1016/j.bmcl.2017.09.005. Epub 2017 Sep 9. PubMed PMID: 28927789.; 2: Takahashi N, Egawa R, Imai M, Takahashi K, Ohba T, Imaizumi M. The anti-tumor agent, p-DDAP potently suppresses proliferation through apoptosis in human neuroblastoma NB-39-nu cells. Cancer Lett. 2010 Nov 28;297(2):252-8. doi: 10.1016/j.canlet.2010.05.018. Epub 2010 Jun 26. PubMed PMID: 20580487.; 3: Takahashi N, Fujiu Y. Effects of the aminophenol analogue p-Dodecylaminophenol on mouse skin. J Invest Dermatol. 2010 May;130(5):1258-67. doi: 10.1038/jid.2009.386. Epub 2009 Dec 24. PubMed PMID: 20032991.; 4: Takahashi N, Watanabe Y, Maitani Y, Yamauchi T, Higashiyama K, Ohba T. p-Dodecylaminophenol derived from the synthetic retinoid, fenretinide: antitumor efficacy in vitro and in vivo against human prostate cancer and mechanism of action. Int J Cancer. 2008 Feb 1;122(3):689-98. PubMed PMID: 17955489.
• PubChem Compound: 16043298
• Last Modified: Nov 11 2021